MOR Agonism vs. Akuammine Antagonism
A direct head-to-head comparison in the same study reveals a critical functional difference. (Z)-Akuammidine (reported as akuammidine) was confirmed as an agonist at the μ-opioid receptor (MOR), with its effects in the mouse vas deferens bioassay antagonized by the MOR-selective antagonist CTOP [1]. In stark contrast, the closely related analog akuammine, despite having a similar binding affinity for the MOR (Ki = 0.5 μM), was characterized as an antagonist at the same receptor with a pK(B) of 5.7 against the MOR agonist DAMGO [1]. This functional divergence means the two compounds cannot be used interchangeably for MOR activation studies.
| Evidence Dimension | μ-Opioid Receptor (MOR) Functional Activity |
|---|---|
| Target Compound Data | Agonist (confirmed by CTOP antagonism) |
| Comparator Or Baseline | Akuammine: Antagonist (pK(B) = 5.7 vs. DAMGO) |
| Quantified Difference | Opposite functional profiles (agonist vs. antagonist) |
| Conditions | Mouse isolated vas deferens (MVD) bioassay; radioligand binding assay |
Why This Matters
Procurement of (Z)-Akuammidine is essential for studies requiring a MOR agonist scaffold, as the readily available analog akuammine will produce the opposite, antagonistic, experimental outcome.
- [1] Menzies, J. R. et al. (1998). Opioid activity of alkaloids extracted from Picralima nitida (fam. Apocynaceae). European Journal of Pharmacology, 350(1), 101-108. View Source
